- Preparation of quinazoline derivatives and combination therapies with small molecule IRE1 inhibitors, World Intellectual Property Organization, , ,
Cas no 944799-22-8 (3,6-Difluoropyridin-2-amine)
3,6-Difluoropyridin-2-amine structure
Product Name:3,6-Difluoropyridin-2-amine
CAS No:944799-22-8
MF:C5H4F2N2
MW:130.095467567444
MDL:MFCD13175493
CID:1095307
PubChem ID:53417184
Update Time:2024-10-25
3,6-Difluoropyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,6-difluoro-2-Pyridinamine
- 3,6-difluoropyridin-2-amine
- 2-AMINO-3,6-DIFLUOROPYRIDINE
- 2-Pyridinamine, 3,6-difluoro-
- AMPD00232
- HMRIDZSIODFQSH-UHFFFAOYSA-N
- NE55027
- SB21231
- AM85984
- AK150601
- 3,6-Difluoro-2-pyridinamine (ACI)
- SCHEMBL1255152
- BCP32328
- MFCD13175493
- 944799-22-8
- DB-183024
- DS-9273
- SY117303
- EN300-180491
- AKOS006347954
- DTXSID00697237
- CS-0156785
- 3,6-Difluoropyridin-2-amine
-
- MDL: MFCD13175493
- Inchi: 1S/C5H4F2N2/c6-3-1-2-4(7)9-5(3)8/h1-2H,(H2,8,9)
- InChI Key: HMRIDZSIODFQSH-UHFFFAOYSA-N
- SMILES: FC1C=CC(F)=C(N)N=1
Computed Properties
- Exact Mass: 130.03425446g/mol
- Monoisotopic Mass: 130.03425446g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- XLogP3: 1
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 190.0±35.0 °C at 760 mmHg
- Flash Point: 68.7±25.9 °C
- Vapor Pressure: 0.6±0.4 mmHg at 25°C
3,6-Difluoropyridin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,6-Difluoropyridin-2-amine Pricemore >>
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| Alichem | A029000094-250mg |
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944799-22-8 | 95% | 250mg |
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2-Amino-3,6-difluoropyridine |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG813-250mg |
3,6-Difluoropyridin-2-amine |
944799-22-8 | 95+% | 250mg |
1681CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZG813-100mg |
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944799-22-8 | 95+% | 100mg |
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944799-22-8 | 96% | 1g |
3375.21CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1220-5g |
3,6-difluoropyridin-2-amine |
944799-22-8 | 96% | 5g |
13534.76CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1220-500mg |
3,6-difluoropyridin-2-amine |
944799-22-8 | 96% | 500mg |
2111.63CNY | 2021-05-08 | |
| Chemenu | CM172324-1g |
3,6-difluoropyridin-2-amine |
944799-22-8 | 95% | 1g |
$380 | 2021-08-05 |
3,6-Difluoropyridin-2-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ammonia Solvents: 1,4-Dioxane ; 12 h, 100 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane ; 12 h, 100 °C
Reference
- Preparation of aminocyclohexylaminoquinazolinylpyrimidinylbenzenesulonamide derivatives for use as IRE1 small molecule inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 12 h, 100 °C
Reference
- Preparation of substituted quinazolinamines as IRE1 small mol. inhibitors for treating fibrosis, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ; 3 h, 100 °C
Reference
- Preparation of imidazo[1,2-a]pyridine compounds useful in the treatment of HIV infection and other chemokine receptor-mediated diseases, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; rt; 16 h, 100 °C
1.2 Solvents: Water ; cooled
1.2 Solvents: Water ; cooled
Reference
- Fused morpholinopyrimidines as beta-amyloid inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Triethylamine , Hydrogen Catalysts: Palladium Solvents: Methanol ; 10 h, rt
Reference
- Preparation of N-(alkoxypyridinyl) indolsulfonamide compounds useful as GPR17 modulators, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Triethylamine , Hydrogen Catalysts: Palladium Solvents: Methanol ; 10 h, rt
Reference
- Preparation of N-(alkoxypyridinyl) indolsulfonamides useful as GPR17 modulators, European Patent Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Triethylamine , Hydrogen Catalysts: Palladium Solvents: Methanol ; 10 h, rt
Reference
- Preparation of indole-, azaindole-, benzothiophene- and benzofuran-3-sulfonamides as GPR17 modulators for the treatment of CNS diseases, World Intellectual Property Organization, , ,
3,6-Difluoropyridin-2-amine Raw materials
3,6-Difluoropyridin-2-amine Preparation Products
3,6-Difluoropyridin-2-amine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:944799-22-8)3,6-Difluoropyridin-2-amine
Order Number:A1046005
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:21
Price ($):176.0/877.0
Email:sales@amadischem.com
3,6-Difluoropyridin-2-amine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:944799-22-8)3,6-Difluoropyridin-2-amine
Purity:99%/99%
Quantity:1g/5g
Price ($):176.0/877.0